Cas no 2171160-00-0 (tert-butyl (2R)-1-(carbonochloridoyl)pyrrolidine-2-carboxylate)

Technical Introduction: tert-Butyl (2R)-1-(carbonochloridoyl)pyrrolidine-2-carboxylate is a chiral, protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical intermediates. Its key advantages include high stereochemical purity, ensured by the (2R)-configuration, and the tert-butyl ester group, which offers stability under acidic conditions while allowing selective deprotection. The carbonochloridoyl moiety enhances reactivity, facilitating efficient acylation reactions. This compound is particularly valuable in the synthesis of complex bioactive molecules, where precise control over stereochemistry and functional group manipulation is critical. Its compatibility with standard coupling reagents further underscores its utility in solid-phase and solution-phase peptide chemistry.
tert-butyl (2R)-1-(carbonochloridoyl)pyrrolidine-2-carboxylate structure
2171160-00-0 structure
Product Name:tert-butyl (2R)-1-(carbonochloridoyl)pyrrolidine-2-carboxylate
CAS No:2171160-00-0
MF:C10H16ClNO3
MW:233.691942214966
CID:6581304
PubChem ID:165573581
Update Time:2025-05-20

tert-butyl (2R)-1-(carbonochloridoyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (2R)-1-(carbonochloridoyl)pyrrolidine-2-carboxylate
    • EN300-1612153
    • 2171160-00-0
    • Inchi: 1S/C10H16ClNO3/c1-10(2,3)15-8(13)7-5-4-6-12(7)9(11)14/h7H,4-6H2,1-3H3/t7-/m1/s1
    • InChI Key: QIEZXSKAMVSVDP-SSDOTTSWSA-N
    • SMILES: ClC(N1CCC[C@@H]1C(=O)OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 233.0818711g/mol
  • Monoisotopic Mass: 233.0818711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.6Ų

tert-butyl (2R)-1-(carbonochloridoyl)pyrrolidine-2-carboxylate Pricemore >>

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Additional information on tert-butyl (2R)-1-(carbonochloridoyl)pyrrolidine-2-carboxylate

tert-butyl (2R)-1-(carbonochloridoyl)pyrrolidine-2-carboxylate: A Comprehensive Overview

tert-butyl (2R)-1-(carbonochloridoyl)pyrrolidine-2-carboxylate, with the CAS number 2171160-00-0, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in drug development and chemical synthesis. The molecule consists of a pyrrolidine ring substituted with a tert-butyl group at the 2-position and a carbonochloridoyl group at the 1-position, making it a valuable substrate for various chemical transformations.

The synthesis of tert-butyl (2R)-1-(carbonochloridoyl)pyrrolidine-2-carboxylate typically involves multi-step processes that leverage advanced organic chemistry techniques. Recent studies have highlighted the importance of stereochemistry in this compound, particularly the (2R) configuration, which plays a crucial role in its biological activity and pharmacokinetic properties. Researchers have employed asymmetric synthesis methods to achieve high enantiomeric excess, ensuring the compound's suitability for therapeutic applications.

In terms of applications, this compound has shown promise in medicinal chemistry as a precursor for bioactive molecules. Its pyrrolidine ring is known to exhibit favorable pharmacokinetic profiles, making it an attractive scaffold for drug design. Recent findings suggest that derivatives of this compound may possess anti-inflammatory and analgesic properties, opening new avenues for pain management therapies.

The carbonochloridoyl group attached to the pyrrolidine ring introduces additional functionality, enabling further chemical modifications. This feature has been exploited in recent studies to develop bioisosteres and prodrugs, enhancing the compound's bioavailability and efficacy. Moreover, the tert-butyl group contributes to the molecule's stability and lipophilicity, which are critical factors in drug delivery systems.

From a structural perspective, tert-butyl (2R)-1-(carbonochloridoyl)pyrrolidine-2-carboxylate exhibits a rigid conformation due to the steric hindrance imposed by the tert-butyl group. This rigidity is advantageous in controlling the spatial arrangement of substituents, which is essential for optimizing biological interactions. Computational studies have revealed that the compound's conformational flexibility is well-balanced, allowing it to interact with target proteins effectively without compromising stability.

Recent advancements in analytical techniques have enabled precise characterization of this compound. High-resolution mass spectrometry and nuclear magnetic resonance spectroscopy have been instrumental in confirming its molecular structure and stereochemistry. These analyses have provided valuable insights into the compound's physical properties, such as its melting point, solubility, and thermal stability.

In conclusion, tert-butyl (2R)-1-(carbonochloridoyl)pyrrolidine-2-carboxylate represents a versatile building block in organic synthesis with potential applications in drug discovery and development. Its unique structural features and stereochemical properties make it an intriguing subject for further research. As ongoing studies continue to uncover its full potential, this compound is poised to contribute significantly to advancements in medicinal chemistry and related fields.

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